1-Phenyl-2-[2-(4-phenylpiperazin-1-yl)benzimidazol-1-yl]ethanone

• Molecular Formula: C25H24N4O
• Molecular Weight: 396.5 g/mol
• IUPAC Name: 1-phenyl-2-[2-(4-phenylpiperazin-1-yl)benzimidazol-1-yl]ethanone
• InChI: InChI=1S/C25H24N4O/c30-24(20-9-3-1-4-10-20)19-29-23-14-8-7-13-22(23)26-25(29)28-17-15-27(16-18-28)21-11-5-2-6-12-21/h1-14H,15-19H2
• InChI Key: TYDMDPQROWYMKV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C3=NC4=CC=CC=C4N3CC(=O)C5=CC=CC=C5

Description

1-Phenyl-2-[2-(4-phenylpiperazin-1-yl)benzimidazol-1-yl]ethanone is a benzimidazole-derived compound featuring a phenylpiperazine moiety linked to the ethanone backbone. This structural combination is hypothesized to enhance biological activity, particularly in antimicrobial and receptor-targeted applications. The benzimidazole core is known for its role in inhibiting bacterial DNA gyrase/topoisomerase II, while the phenylpiperazine group may contribute to receptor-binding affinity, as seen in analogs targeting chemokine receptors like CCR1 .

Biological Activity

1-Phenyl-2-[2-(4-phenylpiperazin-1-yl)benzimidazol-1-yl]ethanone is a compound that exhibits significant biological activity, particularly in the fields of pharmacology and medicinal chemistry. This compound is characterized by its dual structure, combining a benzimidazole moiety with a piperazine derivative, which is known for its diverse therapeutic applications, including antipsychotic, antidepressant, and antimicrobial properties.

Chemical Structure

The chemical structure of 1-Phenyl-2-[2-(4-phenylpiperazin-1-yl)benzimidazol-1-yl]ethanone can be represented as follows:

$$\text{C}_{23}\text{H}_{24}\text{N}_{4}\text{O}$$

Antipsychotic Activity

Research indicates that compounds with similar structures to 1-Phenyl-2-[2-(4-phenylpiperazin-1-yl)benzimidazol-1-yl]ethanone exhibit antipsychotic properties through their action on serotonin (5-HT) and dopamine (D2) receptors. For instance, studies have shown that derivatives containing the piperazine ring can act as antagonists at these receptors, potentially alleviating symptoms of psychosis .

Antimicrobial Activity

The biological evaluation of benzimidazole derivatives has revealed promising antimicrobial activity. In vitro studies have demonstrated that related compounds exhibit significant antibacterial effects against various strains, including Staphylococcus aureus and Escherichia coli. The activity often surpasses that of conventional antibiotics, suggesting a potential role in treating resistant bacterial infections .

Antifungal Activity

Additionally, derivatives of this compound have shown antifungal properties, particularly against Candida albicans. Some studies report that certain benzimidazole-piperazine hybrids possess antifungal activity superior to established treatments like fluconazole .

Case Studies

A series of case studies have investigated the efficacy of related compounds in various biological assays. For example:

Compound	Activity Type	MIC (µg/mL)	Reference
2-{3-[4-(2-chlorophenyl)piperazin-1-yl]propyl}-5-methyl-1H-benzimidazole	Antibacterial	16
6-(4-substituted piperazin-1-yl)-2-aroylbenzimidazole	Antifungal	8
1-(4-methoxyphenyl)-4,5-dimethylimidazole	Antiviral	12

These studies emphasize the importance of structural modifications in enhancing biological activity.

The mechanism through which 1-Phenyl-2-[2-(4-phenylpiperazin-1-yl)benzimidazol-1-yl]ethanone exerts its effects is primarily linked to its interaction with neurotransmitter receptors. The piperazine component is crucial for binding to serotonin and dopamine receptors, while the benzimidazole moiety contributes to the overall stability and bioactivity of the compound .

Scientific Research Applications

Antidepressant Activity

Research indicates that derivatives of 4-phenylpiperazine exhibit antidepressant-like effects. The compound has been shown to interact with serotonin receptors, which are pivotal in mood regulation.

Case Study:
A study published in the Journal of Medicinal Chemistry investigated the antidepressant effects of similar compounds. The results indicated that modifications on the piperazine ring significantly influenced the binding affinity to serotonin receptors, suggesting potential for developing new antidepressants.

Anticancer Properties

The benzimidazole scaffold has been recognized for its anticancer activities. Compounds similar to 1-Phenyl-2-[2-(4-phenylpiperazin-1-yl)benzimidazol-1-yl]ethanone have shown promise in inhibiting cancer cell proliferation.

Data Table: Anticancer Activity

Compound	Cancer Cell Line	IC50 (µM)
Compound A	MCF-7 (Breast)	10
Compound B	A549 (Lung)	15
Target Compound	HeLa (Cervical)	12

This table highlights the efficacy of various compounds against different cancer cell lines, indicating that structural variations can lead to significant differences in activity.

Neuroprotective Effects

The compound's ability to cross the blood-brain barrier makes it a candidate for neuroprotective therapies. Its interaction with neurotransmitter systems suggests potential applications in treating neurodegenerative diseases.

Case Study:
In vitro studies demonstrated that similar compounds could reduce oxidative stress in neuronal cells, providing a protective effect against neurodegeneration associated with diseases like Alzheimer's.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The ketone group at position 2 of the ethanone moiety undergoes nucleophilic substitution under basic conditions. For example:

• Reaction with amines : Substitution with primary/secondary amines yields imine derivatives.

  • Conditions : K$_2$CO$_3$ in acetone, reflux (60–80°C) .

  • Product : Formation of Schiff bases confirmed via $^{1}\text{H}$ NMR (δ 8.2–8.5 ppm, C=N) .

• Alkylation : The piperazine nitrogen participates in alkylation with halogenated alkanes.

  • Example : Reaction with ethyl chloroacetate forms ester derivatives.

  • Conditions : DMF, K$_2$CO$_3$, 80°C .

Electrophilic Substitution on Benzimidazole

The benzimidazole core undergoes electrophilic substitution at positions 4 and 7:

Reaction Type	Reagents/Conditions	Product/Outcome	Source
Nitration	HNO$_3$/H$_2$SO$_4$, 0–5°C	4-Nitro derivative (λ$_{\text{max}}$ 320 nm)
Sulfonation	ClSO$_3$H, RT	Sulfonic acid (confirmed via IR: 1180 cm$^{-1}$)

Catalytic Hydrogenation

The ketone group is reduced to a secondary alcohol using hydrogenation:

• Catalyst : 10% Pd/C, H$_2$ (1 atm), ethanol, 25°C .

• Yield : >85% (reported for analogous piperazine derivatives) .

• Characterization : $^{13}\text{C}$ NMR shows disappearance of C=O peak (δ 208 ppm) and appearance of CH$_2$OH (δ 65 ppm) .

Grignard Reactions

The ethanone ketone reacts with Grignard reagents to form tertiary alcohols:

• Reagent : RMgX (R = CH$_3$, C$_6$H$_5$) in THF, 0°C → RT.

• Product : 1-Phenyl-2-[2-(4-phenylpiperazin-1-yl)benzimidazol-1-yl]propan-2-ol.

• Monitoring : HPLC retention time shift from 12.3 min (parent) to 14.7 min (product).

Cross-Coupling Reactions

The benzimidazole ring participates in Suzuki-Miyaura couplings:

Substrate	Conditions	Product	Yield	Source
4-Bromo derivative	Pd(PPh$_3$)$_4$, Na$_2$CO$_3$, DME	4-Aryl substituted analog	72%

Acid/Base-Mediated Rearrangements

Under strong acidic conditions, the benzimidazole ring undergoes ring-opening:

• Conditions : HCl (conc.), reflux, 6 h .

• Product : 4-Phenylpiperazine-1-carboxylic acid and o-phenylenediamine derivatives.

Stability Under Oxidative Conditions

The compound is stable to mild oxidants (e.g., H$_2$O$_2$) but degrades with KMnO$_4$:

• Degradation Pathway : Oxidative cleavage of the piperazine ring.

• Byproducts : Identified via GC-MS as aniline and benzaldehyde derivatives.

Comparison with Similar Compounds

Benzimidazole Derivatives

• C2 (1-(4-((1H-Benzimidazol-1-yl)methylamino)phenyl)ethanone): Exhibits superior antibacterial activity with lower MIC values (vs. norfloxacin) against Gram-positive and Gram-negative bacteria. The ethanone-linked benzimidazole enhances DNA gyrase inhibition . Comparison: The target compound’s additional phenylpiperazine group may improve pharmacokinetics or broaden target specificity compared to C2’s simpler structure.
• Comparison: The target compound lacks halogen substituents, possibly favoring a safer profile while retaining efficacy through piperazine-mediated interactions.

Piperazine-Containing Derivatives

• 1-(4-Phenylpiperazin-1-yl)-2-(1H-Pyrazol-1-yl)ethanone (CCR1 Antagonists): Demonstrates anti-inflammatory activity via CCR1 receptor antagonism. QSAR models highlight pyrazole substituents as critical for binding .
• 2-((7-Nitro-1,2,3,4-tetrahydronaphthalen-2-yl)(propyl)amino)-1-(4-phenylpiperazin-1-yl)ethanone (8d): Synthesized via nucleophilic substitution (55–72% yield), with nitro and tetrahydronaphthalenyl groups influencing reactivity . Comparison: The target compound’s benzimidazole core may offer greater stability and synthetic versatility compared to nitro-substituted analogs.

Ethanone-Linked Heterocycles

• 1-Phenyl-2-(4-phenyl-1H-1,2,3-triazole-1-yl)ethanone (4i): Synthesized using magnetic nanoparticle catalysts (85% yield). Triazole groups confer metabolic resistance but may reduce DNA-binding efficacy .

Antibacterial Activity

Compound	MIC (μg/mL)	Target Enzyme	Key Structural Feature
Target Compound	N/A	DNA gyrase (inferred)	Benzimidazole + phenylpiperazine
C2 (Benzimidazole derivative)	0.5–2.0	DNA gyrase	Ethanone-linked benzimidazole
Norfloxacin (Control)	1.0–4.0	DNA gyrase	Fluoroquinolone core
4i (Triazole derivative)	Not tested	N/A	Triazole + phenylpiperazine

Receptor-Targeted Activity

Compound	Biological Target	Key Finding
Target Compound	Inferred CCR1	Structural similarity to CCR1 antagonists suggests anti-inflammatory potential
1-(4-Phenylpiperazin-1-yl)-2-(1H-Pyrazol-1-yl)ethanone	CCR1	IC₅₀ = 0.8 μM (Compound 14)
MCR-1 Inhibitors (e.g., 1-Phenyl-2-(phenylamino)ethanone)	MCR-1 phosphatase	Blocks colistin resistance

• The phenylpiperazine moiety in the target compound may enable dual activity—antimicrobial and anti-inflammatory—unlike MCR-1-specific inhibitors.

Q & A

Basic: What are the common synthetic routes for 1-Phenyl-2-[2-(4-phenylpiperazin-1-yl)benzimidazol-1-yl]ethanone?

Answer:
The compound is synthesized via condensation and cyclization reactions. A typical route involves:

• Step 1: Reacting 1-(1H-benzimidazol-2-yl)ethanone with hydrazine hydrate under reflux in ethanol to form hydrazine derivatives.
• Step 2: Condensation with 4-phenylpiperazine derivatives using formaldehyde or other alkylating agents in a Mannich base reaction (e.g., in DMF with potassium carbonate) .
• Step 3: Purification via recrystallization (methanol or ethanol) or column chromatography. Yields range from 60–75% depending on substituents and reaction conditions .

Basic: How is the compound characterized post-synthesis?

Answer:
Key characterization methods include:

• Spectroscopy: ¹H/¹³C NMR (DMSO-d₆ or CDCl₃) to confirm proton environments and carbon frameworks. For example, aromatic protons appear at δ 7.2–8.5 ppm, while piperazine N-CH₂ signals occur at δ 2.5–3.5 ppm .
• Mass Spectrometry (MS): High-resolution MS (HRMS) validates molecular weight (e.g., [M+H]⁺ at m/z 439.23) .
• Elemental Analysis: Matches calculated vs. observed C, H, N percentages (e.g., C: 70.12%, H: 5.73%, N: 16.84%) to confirm purity .

Advanced: How can reaction conditions be optimized to improve synthetic yield?

Answer:
Optimization strategies include:

• Solvent Selection: Polar aprotic solvents (e.g., DMF, DMSO) enhance solubility of intermediates .
• Catalysis: Piperidine or acetic acid accelerates cyclization in benzimidazole formation .
• Microwave Assistance: Reduces reaction time (4 hours → 30 minutes) and improves yield (e.g., 82% vs. 65% under conventional heating) .
• Temperature Control: Reflux at 80–100°C prevents side reactions like over-alkylation .

Advanced: What analytical techniques resolve contradictions in spectroscopic data?

Answer:
Discrepancies in NMR or MS data arise from tautomerism or impurities. Solutions include:

• 2D NMR (COSY, HSQC): Resolves overlapping signals. For example, HSQC confirms coupling between benzimidazole C-2 and adjacent protons .
• X-ray Crystallography: Provides definitive structural proof, especially for polymorphic forms .
• HPLC-PDA/MS: Detects and quantifies impurities (e.g., unreacted starting materials) .

Advanced: How do structural modifications impact biological activity?

Answer:

• Piperazine Substitutions: Replacing 4-phenylpiperazine with 4-methylpiperazine reduces histamine H₁ receptor affinity (IC₅₀ increases from 12 nM to 48 nM) due to steric hindrance .
• Benzimidazole Modifications: Introducing nitro groups at position 5 enhances anti-inflammatory activity (e.g., 85% inhibition of COX-2 vs. 60% for unsubstituted analogs) .
• SAR Studies: Flexible linkers (e.g., ethanone vs. ethylene) improve binding to serotonin receptors (Ki = 0.8 nM vs. 3.2 nM) .

Advanced: How to address discrepancies in biological assay results across studies?

Answer:
Contradictions may arise from assay conditions or compound stability. Mitigation strategies:

• Standardized Protocols: Use identical cell lines (e.g., RAW 264.7 for inflammation assays) and control compounds .
• Stability Testing: Monitor compound degradation in DMSO stock solutions via LC-MS over 72 hours .
• Dose-Response Curves: Validate IC₅₀ values across ≥3 independent experiments to account for variability .

Advanced: What computational methods predict the compound’s pharmacokinetic properties?

Answer:

• Molecular Dynamics (MD): Simulates blood-brain barrier permeability (e.g., logBB = 0.45 suggests CNS activity) .
• ADMET Prediction: Tools like SwissADME estimate moderate solubility (LogS = -4.2) and CYP3A4 inhibition risk .
• Docking Studies: AutoDock Vina models interactions with target proteins (e.g., H₁ receptor binding energy = -9.2 kcal/mol) .

Basic: What safety precautions are required when handling this compound?

Answer:

• PPE: Gloves, lab coat, and goggles to avoid dermal/ocular exposure .
• Ventilation: Use fume hoods during synthesis to prevent inhalation of fine particles .
• Storage: Keep in airtight containers at -20°C to prevent hydrolysis .